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Compound of Interest

Compound Name: Pentacosa-7,11-diene

Cat. No.: B12434867

Welcome to the technical support center for the synthesis of Pentacosa-7,11-diene. This
resource is designed for researchers, scientists, and drug development professionals to
provide troubleshooting guidance and frequently asked questions (FAQs) to improve the yield
and purity of your synthesis.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of Pentacosa-7,11-
diene, categorized by the synthetic methodology.

Method 1: Nickel-Catalyzed Cross-Coupling of a
Grighard Reagent

This approach, based on the work of Davis and Carlson, involves the coupling of an alkenyl
Grignard reagent with an appropriate electrophile, catalyzed by a nickel complex.

Experimental Workflow: Nickel-Catalyzed Cross-Coupling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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